Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate
Overview
Description
Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate (MBTCB) is a synthetic organic compound belonging to the class of compounds known as benzoates. It is a white crystalline solid with a melting point of 101-102°C. MBTCB is used in a variety of chemical and biological applications, including medicinal and agricultural chemistry, drug delivery, and biocatalysis.
Scientific Research Applications
Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate has been studied for its potential applications in medicinal and agricultural chemistry, drug delivery, and biocatalysis. In medicinal chemistry, Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate has been used in the synthesis of various pharmaceuticals, such as anti-cancer and anti-inflammatory drugs. In agricultural chemistry, Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate has been used in the synthesis of insecticides and herbicides. Additionally, Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate has been investigated for its potential applications in drug delivery systems, such as liposomes and nanocapsules. Finally, Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate has been studied for its potential applications in biocatalysis, such as in the synthesis of chiral compounds.
Mechanism of Action
The mechanism of action of Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate is not well understood. However, it is believed that Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate acts as an inhibitor of enzymes involved in the biosynthesis of fatty acids and other lipids. This inhibition of enzymes is thought to be due to the presence of the cyano group in the molecule, which is believed to interact with the enzyme's active site.
Biochemical and Physiological Effects
The biochemical and physiological effects of Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate are not well understood. However, it is believed that Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate may have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate has been studied for its potential to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate is a useful reagent for lab experiments due to its low toxicity and low cost. Additionally, Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate is a versatile reagent, as it can be used in a variety of synthetic reactions. However, Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate is prone to hydrolysis and oxidation, which can limit its use in certain experiments.
Future Directions
Future research on Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate may focus on its potential applications in drug delivery systems, such as liposomes and nanocapsules. Additionally, research may focus on the development of more efficient synthetic methods for the synthesis of Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate. Furthermore, research may also focus on the biochemical and physiological effects of Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate, as well as its potential to inhibit the growth of certain bacteria and fungi. Finally, research may also focus on the use of Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate in the synthesis of chiral compounds.
properties
IUPAC Name |
methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrF3NO2/c1-17-9(16)7-6(11)3-2-5(4-15)8(7)10(12,13)14/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLXXCMWMYNOZOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1C(F)(F)F)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-bromo-3-cyano-2-(trifluoromethyl)benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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